N1-(2-(furan-2-yl)-2-morpholinoethyl)-N2-(2-methoxybenzyl)oxalamide

• IUPAC Name: N'-[2-(furan-2-yl)-2-morpholin-4-ylethyl]-N-[(2-methoxyphenyl)methyl]oxamide
• InChI: InChI=1S/C20H25N3O5/c1-26-17-6-3-2-5-15(17)13-21-19(24)20(25)22-14-16(18-7-4-10-28-18)23-8-11-27-12-9-23/h2-7,10,16H,8-9,11-14H2,1H3,(H,21,24)(H,22,25)
• InChI Key: XOIBMRFTJCZIFF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CNC(=O)C(=O)NCC(C2=CC=CO2)N3CCOCC3
• Molecular Formula: C20H25N3O5
• Molecular Weight: 387.4 g/mol

Description

N1-(2-(furan-2-yl)-2-morpholinoethyl)-N2-(2-methoxybenzyl)oxalamide, also known as FMOX, is a synthetic compound with potential applications in scientific research. FMOX has been synthesized using various methods, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been studied extensively.

Scientific Research Applications

Bioreductively Activated Pro-Drug Systems

Research has explored derivatives of furan as bioreductively activated pro-drug systems for selective release of therapeutic drugs in hypoxic solid tumors. Such compounds are designed to undergo biomimetic reduction, triggering the release of parent drugs, indicating potential applications in cancer therapy (Berry et al., 1997).

Synthetic Methodologies

Studies have developed synthetic routes for compounds with furan and morpholino groups, highlighting their utility in creating complex molecules. For example, derivatives of N-(furan-2-yl-methyl)-N-(phenyl(quinolin-3-yl)methyl) acetamide have been synthesized and characterized, with some showing in vitro anti-tuberculosis activity (Bai et al., 2011).

Antimicrobial Activities

The antimicrobial potential of related compounds has been investigated. For instance, azole derivatives starting from furan-2-carbohydrazide have been synthesized and shown to display activity against certain microorganisms, suggesting the relevance of these compounds in developing new antimicrobial agents (Başoğlu et al., 2013).

Interaction with Biological Macromolecules

Some studies focus on the interaction of these compounds with DNA, revealing their potential in medical applications such as the development of new chemotherapeutic agents. The oxime ethers with heterocyclic, alicyclic, and aromatic moiety have shown specific cytotoxicity against various cancer cell lines, highlighting their potential as anti-cancer agents (Kosmalski et al., 2022).

Luminescence for Detection

Furthermore, luminescent metal-organic frameworks based on furan derivatives have been developed for the rapid visible detection of toxic anions in aqueous media. This application demonstrates the utility of these compounds in environmental monitoring and safety assessments (Singha et al., 2019).